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Compound of Interest

Compound Name: 2-Methoxypropanoic acid

Cat. No.: B1208107

Researchers, scientists, and drug development professionals should be aware that, based on a
comprehensive review of publicly available scientific literature, 2-Methoxypropanoic acid is
not a compound extensively used or studied in the field of metabolic research. As a result,
detailed application notes, experimental protocols, and quantitative data regarding its use in
metabolic studies are not available at this time.

While the chemical properties of 2-Methoxypropanoic acid are well-documented, its biological
role and applications in metabolic pathway analysis, as a metabolic tracer, or as a biomarker
for disease remain largely unexplored. Searches of prominent scientific databases and
metabolomics resources have not yielded significant data on its use in cellular metabolism, its
mechanism of action in biological systems, or its relevance in drug development from a
metabolic standpoint.

Chemical Identity

2-Methoxypropanoic acid, also known as 2-methoxypropionic acid, is a simple carboxylic
acid. Its basic chemical information is summarized below.
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Property Value Source
Molecular Formula C4H803 [1112]
Molecular Weight 104.10 g/mol [1][2]
CAS Number 4324-37-2 (for the racemate) [1]
Synonyms 2-methoxypropionic acid [1]

Structurally Related Compounds in Metabolic
Research

It is important to distinguish 2-Methoxypropanoic acid from other structurally similar
compounds that have been identified in metabolic contexts. For instance, compounds such as
2-Methoxy-3-(4-methoxyphenyl)propanoic acid, 3-(4-Hydroxy-3-methoxyphenyl)-2-
methylpropionic acid, and (S)-2-(4-Methoxyphenoxy)propanoic acid have been noted in the
Human Metabolome Database. These molecules, however, are distinct from 2-
Methoxypropanoic acid and have been identified, for example, as metabolites of other
compounds or have been detected in food products.

Future Directions

The absence of 2-Methoxypropanoic acid in the current metabolic research landscape does
not preclude its potential future use. Researchers interested in exploring its metabolic
relevance could consider the following hypothetical workflow:
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Caption: Hypothetical workflow for investigating the metabolic fate of 2-Methoxypropanoic
acid.

Conclusion

In summary, there is currently a significant gap in the scientific literature regarding the
application of 2-Methoxypropanoic acid in metabolic studies. The information required to
generate detailed application notes, experimental protocols, quantitative data tables, and
signaling pathway diagrams is not available. Professionals in the field should be aware of this
lack of data and exercise caution when considering this compound for metabolic research
purposes. Further foundational research would be necessary to establish any potential role for
2-Methoxypropanoic acid in metabolism.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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